1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde

• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 1-butan-2-yl-3-methylcyclohexane-1-carbaldehyde
• InChI: InChI=1S/C12H22O/c1-4-11(3)12(9-13)7-5-6-10(2)8-12/h9-11H,4-8H2,1-3H3
• InChI Key: PXVFDGOQGMZALK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCCC(C1)C)C=O

Description

1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde is a bicyclic aldehyde characterized by a cyclohexane ring substituted with a carbaldehyde group at position 1, a methyl group at position 3, and a branched butan-2-yl group at position 1. The butan-2-yl group introduces steric bulk and branching, which may influence physicochemical properties like boiling point, solubility, and conformational stability compared to simpler cyclohexane derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde typically involves the alkylation of cyclohexanone followed by formylation. One common method includes:

Alkylation: Cyclohexanone is reacted with butan-2-yl bromide in the presence of a strong base such as sodium hydride to introduce the butan-2-yl group.

Formylation: The resulting product is then subjected to formylation using reagents like dichloromethyl methyl ether (Cl2CHOMe) and a Lewis acid catalyst such as titanium tetrachloride (TiCl4) to introduce the aldehyde group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to enhance efficiency and yield. The use of automated systems for precise control of reaction conditions is also common in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the carbon adjacent to the aldehyde group.

Common Reagents and Conditions:

Oxidation: KMnO4 in an aqueous medium or CrO3 in acetic acid.

Reduction: NaBH4 in methanol or LiAlH4 in ether.

Substitution: Nucleophiles such as Grignard reagents (RMgX) or organolithium compounds (RLi).

Major Products:

Oxidation: 1-(Butan-2-yl)-3-methylcyclohexane-1-carboxylic acid.

Reduction: 1-(Butan-2-yl)-3-methylcyclohexane-1-methanol.

Substitution: Various substituted cyclohexane derivatives depending on the nucleophile used.

Scientific Research Applications

1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the production of fragrances and flavoring agents due to its aldehyde group.

Mechanism of Action

The mechanism of action of 1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde involves its interaction with specific molecular targets and pathways:

Molecular Targets: The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function.

Pathways: The compound may modulate signaling pathways related to inflammation and microbial growth, contributing to its observed biological effects.

Comparison with Similar Compounds

Structural Analogues and Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound Name	Boiling Point (°C)	Molecular Formula	Key Substituents	Reference
Methylcyclohexane	101–104	C₇H₁₄	Methyl group
1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde	N/A	C₉H₁₆O₂	Cyclobutane, hydroxypropyl group
2-Methylbutanal	92–96	C₅H₁₀O	Branched aldehyde

Key Observations:

Methylcyclohexane : A simpler analog lacking the carbaldehyde group. Its lower boiling point (101–104°C at 760 mmHg) compared to hypothetical estimates for 1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde suggests that the polar aldehyde group in the latter increases intermolecular forces (e.g., dipole-dipole interactions), raising boiling points .

1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde : Features a smaller cyclobutane ring and a hydroxypropyl group. The strained cyclobutane ring may reduce thermal stability compared to the cyclohexane backbone of the target compound .

2-Methylbutanal : A linear aldehyde with branching. Its lower molecular weight and absence of a cyclic structure result in significantly reduced boiling points (92–96°C) compared to the target compound’s expected range .

Functional Group Influence

The carbaldehyde group in 1-(Butan-2-yl)-3-methylcyclohexane-1-carbaldehyde differentiates it from non-aldehydic analogs like methylcyclohexane. Aldehydes typically exhibit higher reactivity in oxidation and nucleophilic addition reactions. For example, pyrazole-4-carbaldehyde derivatives (e.g., 1-benzoyl-3-phenyl-1H-pyrazole-4-carbaldehyde) demonstrate antioxidant and anti-inflammatory activities, suggesting that the carbaldehyde group in cyclic systems may enhance biological interactions . However, steric hindrance from the butan-2-yl and methyl groups in the target compound could modulate such reactivity.

Stereochemical and Conformational Considerations

In contrast, smaller substituents (e.g., methyl in methylcyclohexane) allow for more free rotation . Stereoisomers like (1S,3R,4S)-4-ethyl-3-methylcyclohexane-1-carbaldehyde highlight the importance of stereochemistry in properties such as melting points and solubility, though specific data for the target compound remain speculative.